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Compound of Interest

Compound Name: Anthracophyllone

Cat. No.: B8257876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Anthracophyllone, an aristolane sesquiterpene isolated from the mushroom Anthracophyllum

sp. The information presented herein is crucial for the identification, characterization, and

further development of this natural product. All data is sourced from the primary literature

describing its isolation and structure elucidation.

Chemical Structure
Anthracophyllone possesses a unique tricyclic carbon skeleton characteristic of aristolane

sesquiterpenes. Its molecular formula is C₁₅H₂₀O₂.
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Spectroscopic Data
The following tables summarize the key spectroscopic data for Anthracophyllone, including

Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)

spectroscopy.

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR data were recorded in CDCl₃.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8257876?utm_src=pdf-interest
https://www.benchchem.com/product/b8257876?utm_src=pdf-body
https://www.benchchem.com/product/b8257876?utm_src=pdf-body
https://www.researchgate.net/publication/257705462_Novel_spiro-sesquiterpene_from_the_mushroom_Anthracophyllum_sp_BCC18695
https://www.benchchem.com/product/b8257876?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8257876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: ¹H NMR Spectroscopic Data of Anthracophyllone

Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

1 5.85 d 9.9

2 2.38 m

3 2.55 m

4 1.85 m

5 1.65 m

6α 2.20 m

6β 2.05 m

7 1.95 m

12 1.05 s

13 1.08 s

14 0.95 d 6.5

15 1.15 s

Table 2: ¹³C NMR Spectroscopic Data of Anthracophyllone
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Position Chemical Shift (δ) ppm

1 125.0

2 35.1

3 41.8

4 29.7

5 38.2

6 36.5

7 48.9

8 200.1

9 165.2

10 50.1

11 33.4

12 28.1

13 21.9

14 15.6

15 25.8

Mass Spectrometry (MS) Data
High-resolution electrospray ionization mass spectrometry (HRESIMS) was used to determine

the exact mass of Anthracophyllone.

Table 3: Mass Spectrometry Data of Anthracophyllone

Ion m/z [M+H]⁺

Calculated 233.1536

Found 233.1538
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Infrared (IR) Spectroscopy Data
The infrared spectrum of Anthracophyllone shows characteristic absorption bands for its

functional groups.

Table 4: Infrared (IR) Spectroscopic Data of Anthracophyllone

Wavenumber (cm⁻¹) Functional Group

2925, 2854 C-H stretching

1710 C=O stretching (α,β-unsaturated ketone)

1665 C=C stretching

Experimental Protocols
The spectroscopic data presented above were obtained using the following general

methodologies, as described in the primary literature.

NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a Bruker AVANCE 500

spectrometer operating at 500 MHz for ¹H and 125 MHz for ¹³C, respectively. Samples were

dissolved in deuterated chloroform (CDCl₃), and chemical shifts are reported in parts per

million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Mass Spectrometry: High-resolution mass spectra were obtained on a Bruker microOTOF-Q

II mass spectrometer using electrospray ionization (ESI) in positive ion mode.

Infrared Spectroscopy: The IR spectrum was recorded on a PerkinElmer Spectrum One FT-

IR spectrometer.

Experimental Workflow
The general workflow for the spectroscopic analysis of a natural product like

Anthracophyllone is depicted in the following diagram.
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Caption: General workflow for the isolation and spectroscopic analysis of Anthracophyllone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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